Cas no 2034896-59-6 ((2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2034896-59-6
• MF: C₂₀H₂₄N₄OS
• MW: 368.495762825012
• CID: 5355819
• Update Time: 2025-10-29

(2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C20H24N4OS/c25-19(8-7-16-4-3-13-26-16)23-15-9-11-24(12-10-15)20-17-5-1-2-6-18(17)21-14-22-20/h3-4,7-8,13-15H,1-2,5-6,9-12H2,(H,23,25)/b8-7+
• InChI Key： FAGMGXXRIFNGOT-BQYQJAHWSA-N
• SMILES： C(NC1CCN(C2=C3C(=NC=N2)CCCC3)CC1)(=O)/C=C/C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide

Introduction to Compound with CAS No. 2034896-59-6 and Product Name: (2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide

The compound with the CAS number 2034896-59-6 and the product name (2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The presence of a tetrahydroquinazoline moiety in the molecular framework of this compound is particularly noteworthy. Tetrahydroquinazoline derivatives have been extensively studied for their potential role in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of this scaffold into the compound under discussion suggests that it may possess similar therapeutic benefits.

The product name itself provides valuable insights into the compound's structure. The piperidine ring is another important structural feature that is commonly found in bioactive molecules. Piperidine derivatives are known for their ability to interact with biological targets, making them valuable in drug design. The presence of both tetrahydroquinazoline and piperidine moieties in this compound suggests a high degree of potential for biological activity.

Beyond these core structural elements, the compound also features a thiophene ring at the 3-position of the prop-2-enamide moiety. Thiophene derivatives have been widely explored for their pharmacological properties, including antimicrobial and anti-inflammatory effects. The combination of these various structural components makes this compound a multifaceted molecule with the potential to interact with multiple biological targets.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutics. The compound in question exemplifies this approach by integrating multiple pharmacophores into a single molecular entity. This strategy has been shown to enhance binding affinity and selectivity towards biological targets, thereby improving therapeutic efficacy.

The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the tetrahydroquinazoline scaffold requires careful control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the piperidine ring and the incorporation of the thiophene moiety demand precise synthetic methodologies.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. Specifically, it has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings are particularly exciting given the high unmet medical need for effective anti-inflammatory agents.

The development of new anti-inflammatory drugs is crucial due to the increasing prevalence of chronic inflammatory diseases worldwide. Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) have limitations such as gastrointestinal side effects and cardiovascular risks. Novel compounds like this one offer an alternative approach by targeting specific inflammatory pathways with greater selectivity.

Further investigation into the pharmacological properties of this compound is warranted to fully elucidate its therapeutic potential. In vivo studies are essential to evaluate its efficacy and safety profile in animal models. Additionally, computational modeling techniques can be employed to gain insights into its interaction with biological targets at the molecular level.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing the structure of this compound. These techniques provide detailed information about its chemical composition and purity, which are critical for subsequent biological testing.

The integration of computational chemistry tools has also played a significant role in understanding the pharmacological behavior of this compound. Molecular docking studies can predict how it interacts with specific proteins involved in inflammatory processes. These predictions can guide further optimization efforts to enhance its binding affinity and selectivity.

In conclusion, the compound with CAS number 2034896-59-6 and product name (2E)-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. Continued investigation into its pharmacological properties holds promise for the development of novel therapeutics for chronic inflammatory diseases.